Cas no 2580145-54-4 (sodium (1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate)

• Product Name: sodium (1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate
• CAS No: 2580145-54-4
• MF: C₉H₁₆NNaO₄S
• MW: 257.282412528992
• MDL: MFCD33020704
• CID: 5672242
• PubChem ID: 155858383
• Update Time: 2025-07-17

sodium (1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• CS-0527530
• sodium (1s,3s)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfinate
• 2580145-54-4
• sodium (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}cyclobutane-1-sulfinate
• EN300-27150437
• Sodium cis-3-((tert-butoxycarbonyl)amino)cyclobutane-1-sulfinate
• CS-0527531
• Sodium trans-3-((tert-butoxycarbonyl)amino)cyclobutane-1-sulfinate
• EN300-27717835
• Sodium;3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-sulfinate
• 2580145-51-1
• sodium (1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate

• MDL： MFCD33020704
• Inchi： 1S/C9H17NO4S.Na/c1-9(2,3)14-8(11)10-6-4-7(5-6)15(12)13;/h6-7H,4-5H2,1-3H3,(H,10,11)(H,12,13);/q;+1/p-1
• InChI Key： UHGNFGCVKHATOT-UHFFFAOYSA-M
• SMILES： S(C1CC(C1)NC(=O)OC(C)(C)C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 257.06977345g/mol
• Monoisotopic Mass: 257.06977345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.7Ų

Additional information on sodium (1s,3s)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate

Comprehensive Analysis of Sodium (1S,3S)-3-{(tert-Butoxy)carbonylamino}cyclobutane-1-sulfinate (CAS No. 2580145-54-4)

In the realm of pharmaceutical intermediates and fine chemicals, Sodium (1S,3S)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate (CAS No. 2580145-54-4) has emerged as a compound of significant interest. This sulfinate derivative, characterized by its cyclobutane backbone and tert-butoxycarbonyl (Boc) protecting group, plays a pivotal role in modern synthetic chemistry. Its unique structural features, including the chiral centers at the 1S and 3S positions, make it a valuable building block for asymmetric synthesis, particularly in the development of bioactive molecules and peptide-based therapeutics.

The growing demand for enantiomerically pure compounds in drug discovery has propelled research into efficient synthetic routes for Sodium (1S,3S)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate. Recent studies highlight its utility in transition-metal-catalyzed reactions, where it serves as a sulfonylating agent or a precursor to sulfone-containing scaffolds. These applications align with current industry trends toward green chemistry and atom-economical processes, addressing frequent search queries about "sustainable synthetic methods" and "chiral auxiliary applications."

From a molecular perspective, the Boc-protected amino moiety in this compound provides excellent stability during multi-step syntheses while allowing selective deprotection under mild acidic conditions—a feature frequently searched by chemists investigating "orthogonal protecting group strategies." The sulfinate group's versatility enables diverse transformations, including Suzuki-Miyaura couplings and Michael additions, making it relevant to trending topics like "C-S bond formation techniques" and "organosulfur compound applications."

Analytical characterization of CAS No. 2580145-54-4 typically involves advanced techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry—methods commonly queried in relation to "chiral purity determination." The compound's crystalline nature and solubility profile (readily soluble in polar aprotic solvents) further enhance its practicality in industrial-scale applications, responding to frequent searches about "scalable synthetic intermediates."

In pharmaceutical contexts, this sulfinate derivative has gained attention for its potential in constructing constrained peptidomimetics—a hot topic in drug design circles searching for "bioactive cyclobutane derivatives." Its rigid cyclobutane ring can mimic peptide turn structures while improving metabolic stability, addressing common queries about "peptide backbone modifications." Researchers investigating "PROTAC linker chemistry" have also explored its utility due to the balanced hydrophilicity-lipophilicity of the sulfinate group.

The synthesis of Sodium (1S,3S)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate often begins with enantioselective construction of the cyclobutane core, followed by sequential functionalization—a process aligning with popular searches for "stereocontrolled ring formation." Recent patent literature reveals innovative approaches using enzyme-mediated resolutions or asymmetric hydrogenation, reflecting the industry's shift toward biocatalysis—a trending subject in "green synthetic methodologies."

Quality control protocols for CAS No. 2580145-54-4 emphasize strict monitoring of enantiomeric excess (typically >99% ee) and residual solvent levels, responding to stringent regulatory requirements often searched as "GMP-compliant intermediate specifications." Storage recommendations (typically under inert atmosphere at 2-8°C) cater to practical queries about "handling moisture-sensitive reagents."

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing sulfonated polymers with tailored ion-exchange properties—a subject gaining traction in searches for "advanced electrolyte materials." Its structural motifs also appear in studies of molecular recognition systems, connecting to trending research areas like "supramolecular host-guest chemistry."

Future research directions likely to impact Sodium (1S,3S)-3-{(tert-butoxy)carbonylamino}cyclobutane-1-sulfinate applications include developments in continuous flow chemistry (a frequently searched optimization strategy) and photocatalytic sulfination methods. These advancements promise to address current challenges in scalability and sustainability—topics dominating recent scientific discourse and search engine queries in synthetic chemistry communities.